Cas no 75792-87-9 (3-hydrazinyl-6-(thiophen-2-yl)pyridazine)

• Product Name: 3-hydrazinyl-6-(thiophen-2-yl)pyridazine
• CAS No: 75792-87-9
• MF: C₈H₈N₄S
• MW: 192.240919113159
• MDL: MFCD01692837
• CID: 1079165
• PubChem ID: 3058916
• Update Time: 2025-11-02

3-hydrazinyl-6-(thiophen-2-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Hydrazino-6-(2-thienyl)pyridazine
• 1-(6-(thiophen-2-yl)pyridazin-3-yl)hydrazine
• 3-hydrazino-6-thien-2-ylpyridazine
• 3-hydrazinyl-6-(thiophen-2-yl)pyridazine
• 6-(2-thienyl)pyridazine-3-ylhydrazine
• AC1MHWHI
• BRN 5933836
• CHEMBL156907
• Pyridazine, 3-hydrazino-6-(2-thienyl)-
• SBB014336
• ST094050
• DTXSID60226704
• 6-Hydrazono-3-(thiophen-2-yl)-1,6-dihydropyridazine
• BS-3641
• (6-thiophen-2-ylpyridazin-3-yl)hydrazine
• AKOS005174786
• MFCD01692837
• CS-0312737
• F1967-1130
• 75792-87-9
• FT-0769076
• ALBB-014542
• STK689817
• DA-03033

• MDL： MFCD01692837
• Inchi： 1S/C8H8N4S/c9-10-8-4-3-6(11-12-8)7-2-1-5-13-7/h1-5H,9H2,(H,10,12)
• InChI Key： ARNOKZCUVMCJQP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC=C(NN)N=N1

Computed Properties

• Exact Mass: 192.04714
• Monoisotopic Mass: 192.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• PSA: 62.77

3-hydrazinyl-6-(thiophen-2-yl)pyridazine Security Information

• HazardClass：IRRITANT

Additional information on 3-hydrazinyl-6-(thiophen-2-yl)pyridazine

Exploring the Versatile Applications of 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine (CAS No. 75792-87-9) in Modern Chemistry

The compound 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine (CAS No. 75792-87-9) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and broad applicability in various chemical and pharmaceutical domains. This hydrazinyl-substituted pyridazine derivative, characterized by the presence of a thiophene ring, exhibits remarkable properties that make it a valuable building block in organic synthesis and drug discovery.

One of the most intriguing aspects of 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine is its molecular architecture. The pyridazine core provides a rigid, nitrogen-rich framework that can participate in various intermolecular interactions, while the hydrazinyl group offers excellent opportunities for further functionalization. The thiophene moiety contributes aromatic character and enhances the compound's electronic properties, making it particularly interesting for materials science applications.

In pharmaceutical research, 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine has shown promise as a precursor for developing novel bioactive compounds. Recent studies have explored its potential in creating enzyme inhibitors and receptor modulators, particularly in the context of neurological disorders and metabolic diseases. The compound's ability to form stable complexes with various biological targets has made it a subject of intense investigation in medicinal chemistry laboratories worldwide.

The synthetic versatility of 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine is another area of significant interest. Chemists have developed numerous efficient routes to prepare this compound, often starting from readily available thiophene derivatives and pyridazine precursors. These synthetic approaches typically involve cross-coupling reactions and nucleophilic substitution processes, which can be optimized for high yield and purity. The development of greener synthetic methods for this compound aligns well with current trends in sustainable chemistry.

Material science applications of 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine have emerged as a particularly exciting research direction. The compound's conjugated system and electron-rich nature make it suitable for incorporation into organic semiconductors and photovoltaic materials. Researchers are investigating its potential in organic light-emitting diodes (OLEDs) and solar cell technologies, where its unique electronic properties could lead to improved device performance.

Analytical characterization of 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide detailed information about the compound's structure, purity, and conformational preferences. Recent advances in computational chemistry have also enabled more accurate predictions of the compound's physicochemical properties and reactivity patterns.

The stability and storage conditions of 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine are important considerations for researchers working with this compound. Proper handling typically requires protection from moisture and light, with recommended storage under inert atmosphere at low temperatures. These precautions help maintain the compound's integrity and prevent degradation of the sensitive hydrazinyl functionality.

In the context of current research trends, 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine has been investigated for its potential in catalysis and coordination chemistry. The compound's nitrogen-rich structure makes it an excellent ligand for various metal ions, opening possibilities for designing novel catalytic systems. This application aligns with the growing interest in developing more efficient and selective catalysts for industrial processes.

The commercial availability of 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine has improved significantly in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Pricing and purity specifications vary among suppliers, and researchers are advised to carefully evaluate certificates of analysis when sourcing this material. The growing demand for this compound reflects its increasing importance in various research fields.

Future research directions for 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine are likely to focus on expanding its applications in drug discovery and material science. Particular attention may be given to developing derivatives with enhanced biological activity or improved electronic properties. The compound's potential in supramolecular chemistry and molecular recognition systems also represents an exciting avenue for exploration.

From a safety perspective, standard laboratory precautions are recommended when handling 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal recommendations.

The intellectual property landscape surrounding 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine has seen gradual expansion, with several patents filed in recent years covering its synthetic methods and specific applications. This growing patent activity indicates the compound's commercial potential and the increasing recognition of its value in various technological fields.

In conclusion, 3-Hydrazinyl-6-(thiophen-2-yl)pyridazine (CAS No. 75792-87-9) represents a versatile and increasingly important compound in modern chemistry. Its unique structural features and diverse applications in pharmaceutical research, material science, and catalysis make it a valuable tool for researchers across multiple disciplines. As synthetic methodologies continue to improve and new applications are discovered, this compound is likely to remain at the forefront of chemical innovation for years to come.